Cas no 71082-57-0 (3-Quinolinecarboxylic acid, 8-ethoxy-)

3-Quinolinecarboxylic acid, 8-ethoxy- structure
71082-57-0 structure
Product Name:3-Quinolinecarboxylic acid, 8-ethoxy-
CAS No:71082-57-0
MF:C12H11NO3
MW:217.220643281937
CID:976071
PubChem ID:45117437
Update Time:2024-03-01

3-Quinolinecarboxylic acid, 8-ethoxy- Chemical and Physical Properties

Names and Identifiers

    • 3-Quinolinecarboxylicacid,8-ethoxy-(9CI)
    • 3-Quinolinecarboxylic acid, 8-ethoxy-
    • Inchi: 1S/C12H11NO3/c1-2-16-10-5-3-4-8-6-9(12(14)15)7-13-11(8)10/h3-7H,2H2,1H3,(H,14,15)
    • InChI Key: DXWYGIXWEWCSAQ-UHFFFAOYSA-N
    • SMILES: O(CC)C1=CC=CC2=CC(C(=O)O)=CN=C21

Computed Properties

  • Exact Mass: 217.07389321g/mol
  • Monoisotopic Mass: 217.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 59.4
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